Cas no 6160-65-2 (1,1’-Thiocarbonyldiimidazole)

• Product Name: 1,1’-Thiocarbonyldiimidazole
• CAS No: 6160-65-2
• MF: C₇H₆N₄S
• MW: 178.214338779449
• MDL: MFCD00005289
• CID: 46460
• PubChem ID: 80264
• Update Time: 2025-06-17

1,1’-Thiocarbonyldiimidazole Chemical and Physical Properties

Names and Identifiers

• 1,1'-Thiocarbonyldiimidazole
• 1,1-thiocarbonylbis(imidazole)
• 1,1-Thiocarbonyldiimidazole
• 1,1’-Thiocarbonyldii
• 1,1’-Thiocarbonyldiimidazole
• 1.1'-Thiocarbonyldiimidazole
• di(imidazol-1-yl)methanethione
• N,N`-Thiocarbonyldiimidazole
• N,N-Thiocarbonyldiimidazole
• 1,1'-ThiocarbonylDiimidazole (TCDI)
• 1,1-Carbonothioylbis-1H-IMidazole
• TCDI
• 1,1'-Carbonothioylbis-1H-imidazole
• 1,1'-Thiocarbonylbis(imidazole)
• 1,1'-thiocarbonyldiimidazol
• AI3-62351
• N,N'-Thiocarbonyldiimidazole(TCDI)
• SCHEMBL25270
• di-(1H-imidazol-1-yl) methanethione
• SY002677
• 1-[(1H-imidazol-1-yl)carbothioyl]-1H-imidazole
• RAFNCPHFRHZCPS-UHFFFAOYSA-
• Q2161003
• NSC 141692
• 1H-Imidazole, 1,1'-carbonothioylbis-
• di-imidazol-1-yl -methanethione
• N,N'-Thiocarbonyldiimidazole
• AS-11837
• 1,1'-THIOCARBONYLDIMIDAZOLE
• NS00034743
• AC-1467
• 1H-Imidazole,1'-carbonothioylbis-
• EINECS 228-183-4
• 1-(1H-imidazol-1-ylcarbonothioyl)-1H-imidazole
• 1-(1H-Imidazol-1-ylcarbothioyl)-1H-imidazole
• 1,1'-Thiocarbonyldiimidazole, technical, >=90% (S)
• thiocarbonyidiimidazol
• diimidazol-1-ylmethanethione
• di-1H-imidazol-1-ylmethanethion
• MFCD00005289
• 1,1'-thiocarbonyl-diimidazole
• W-105122
• di-imidazol-1-yl-methanethione
• 1,1'-carbonothioylbis(1h-imidazole)
• NSC141692
• 1-(1H-imidazole-1-carbothioyl)-1H-imidazole
• di-(1H-imidazol-1-yl)methanethione
• 1,1'-Thiocarbonyldiimidazole, technical grade, 90%
• di(1H-imidazol-1-yl)methanethione
• di -imidazol-1-yl-methanethione
• 1,1 '-thiocarbonyldiimidazole
• Di-1H-imidazol-1-ylmethanethione
• 10.14272/RAFNCPHFRHZCPS-UHFFFAOYSA-N.1
• doi:10.14272/RAFNCPHFRHZCPS-UHFFFAOYSA-N.1
• FT-0606161
• Imidazole, 1,1'-(thiocarbonyl)di-
• thiocarbonyidiimidazole
• 1,1'-Thiocarbonyldi(1H-imidazole)
• 6160-65-2
• Thiocarbonylbisimidazole
• Imidazole,1'-(thiocarbonyl)di-
• 1,1'-thiocarbonylbis[1H-imidazole]
• DTXSID70210614
• 1,1'-Thicarbonyldiimidazole
• 1,1 inverted exclamation mark -Thiocarbonyldiimidazole
• 1,1-Thicarbonyldiimidazole
• 1,1`-Thiocarbonyldiimidazole
• InChI=1/C7H6N4S/c12-7(10-3-1-8-5-10)11-4-2-9-6-11/h1-6H
• 1,1'-thiocarbonyl-bis-[1H-imidazole]
• H8A75XB5AY
• Trans-4-propylcyclohexyl-4-benzonitrile
• thiocarbonyldimidazole
• thio-carbonyldiimidazole
• 1,1'-Thiocarbonyldiimidazole;Thiocarbonyldiimidazole
• thiocarbonyldiimidazol
• BCP26059
• 1,1'-thiocarbonyl diimidazole
• 1,1'-(Thiocarbonyl)diimidazole
• 1,1'-carbonothioyl bis(1H-imidazole)
• NSC-141692
• 1,1'-Thiocarbonyldiimidazole, >=95.0% (S)
• 1,1-thiocarbonyidiimidazole
• di-imidazol -1-yl-methanethione
• UNII-H8A75XB5AY
• 1-thiocarbonyidiimidazole
• CS-W009143
• EN300-99193
• Thiocarbonyldiimidazole
• AKOS005206955
• bis(1H-imidazol-1-yl)-methanethione
• methanethione, di-1h-imidazol-1-yl-
• DB-018703

• MDL： MFCD00005289
• Inchi： 1S/C7H6N4S/c12-7(10-3-1-8-5-10)11-4-2-9-6-11/h1-6H
• InChI Key： RAFNCPHFRHZCPS-UHFFFAOYSA-N
• SMILES： S=C(N1C=NC=C1)N1C=NC=C1
• BRN： 609349

Computed Properties

• Exact Mass: 178.03100
• Monoisotopic Mass: 178.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 67.7A^2

Experimental Properties

• Color/Form: Reddish crystal
• Density: 1.3046 (rough estimate)
• Melting Point: 97.0 to 106.0 deg-C
• Boiling Point: 390.8°C at 760 mmHg
• Flash Point: 390.8 °C at 760 mmHg
• Refractive Index: 1.5500 (estimate)
• Solubility: Soluble in terahydrofuran, toluene and dichloromethane.
• Water Partition Coefficient: decomposition
• Stability/Shelf Life: Stable, but air and moisture sensitive. Incompatible with strong oxidizing agents, strong acids.
• PSA: 67.73000
• LogP: 0.76090
• Solubility: Very soluble in water and ethanol.
• Sensitiveness: Moisture Sensitive

1,1’-Thiocarbonyldiimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles